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Compound of Interest

Compound Name: TCO-PEG2-NHS ester

Cat. No.: B8115160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and applications of TCO-PEG2-NHS ester, a heterobifunctional crosslinker pivotal

in the field of bioconjugation. This document details its mechanism of action, provides

structured data on its properties, and offers detailed experimental protocols for its use.

Introduction
TCO-PEG2-NHS ester is a powerful tool for covalently linking molecules, particularly in the

development of antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutics.

It features two key reactive groups: a trans-cyclooctene (TCO) group and an N-

hydroxysuccinimide (NHS) ester, connected by a two-unit polyethylene glycol (PEG) spacer.

The TCO group participates in a highly efficient and bioorthogonal inverse-electron-demand

Diels-Alder (iEDDA) "click chemistry" reaction with tetrazine-functionalized molecules.[1] This

reaction is known for its rapid kinetics and high specificity, allowing for conjugation in complex

biological media.[1][2] The NHS ester, on the other hand, reacts with primary amines, such as

those found on the side chains of lysine residues in proteins, to form stable amide bonds.[3][4]

The hydrophilic PEG spacer enhances water solubility, reduces aggregation of conjugates, and

minimizes steric hindrance.
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The fundamental characteristics of TCO-PEG2-NHS ester are summarized below.

Chemical Structure
Below is a diagram illustrating the chemical structure of TCO-PEG2-NHS ester.
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Preparation

Reaction

Quenching & Purification

Protein in Amine-Free Buffer
(1-5 mg/mL)

Add 10-20x Molar Excess
of TCO-PEG2-NHS Ester

Prepare 10 mM TCO-PEG2-NHS
Ester in DMSO/DMF

Incubate 1 hr at Room Temp

Add Quenching Buffer
(50-100 mM Tris-HCl)

Incubate 5-15 min

Purify via Desalting Column
or Dialysis

end

TCO-Labeled Protein
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iEDDA Click Chemistry

TCO-Labeled Protein

Mix and Incubate
(30 min - 2 hr)

Tetrazine-Functionalized
Molecule

Final Bioconjugate

Stable Dihydropyridazine Linkage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]

2. Tetrazine PEG, Click Chemistry reagent | BroadPharm [broadpharm.com]

3. interchim.fr [interchim.fr]

4. glenresearch.com [glenresearch.com]

To cite this document: BenchChem. [TCO-PEG2-NHS Ester: A Technical Guide for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8115160#tco-peg2-nhs-ester-chemical-structure-
and-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8115160?utm_src=pdf-body-img
https://www.benchchem.com/product/b8115160?utm_src=pdf-custom-synthesis
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://broadpharm.com/product-categories/peg-linkers/tetrazine-peg
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.glenresearch.com/reports/gr33-13
https://www.benchchem.com/product/b8115160#tco-peg2-nhs-ester-chemical-structure-and-properties
https://www.benchchem.com/product/b8115160#tco-peg2-nhs-ester-chemical-structure-and-properties
https://www.benchchem.com/product/b8115160#tco-peg2-nhs-ester-chemical-structure-and-properties
https://www.benchchem.com/product/b8115160#tco-peg2-nhs-ester-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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